Cas no 916263-99-5 (Butanedioic acid, 2-[(3-chlorophenyl)methyl]-, 1,4-dimethyl ester, (2R)-)

• Product Name: Butanedioic acid, 2-[(3-chlorophenyl)methyl]-, 1,4-dimethyl ester, (2R)-
• CAS No: 916263-99-5
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 786870
• PubChem ID: 71428747
• Update Time: 2025-04-19

Butanedioic acid, 2-[(3-chlorophenyl)methyl]-, 1,4-dimethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-[(3-chlorophenyl)methyl]-, 1,4-dimethyl ester, (2R)-
• dimethyl (2R)-2-[(3-chlorophenyl)methyl]butanedioate
• 916263-99-5
• DTXSID70847464

• Inchi： 1S/C13H15ClO4/c1-17-12(15)8-10(13(16)18-2)6-9-4-3-5-11(14)7-9/h3-5,7,10H,6,8H2,1-2H3/t10-/m1/s1
• InChI Key： FOPWBWNNZSUCBY-SNVBAGLBSA-N
• SMILES： ClC1=CC=CC(=C1)C[C@@H](C(=O)OC)CC(=O)OC

Computed Properties

• Exact Mass: 270.0658866g/mol
• Monoisotopic Mass: 270.0658866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6Ų